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Executive Summary

Furaltadone, a synthetic nitrofuran antibiotic, was once utilized in veterinary medicine to treat
and prevent bacterial and protozoan infections in food-producing animals. However, due to
significant concerns regarding its carcinogenicity and the persistence of its residues in edible
tissues, its use in animals intended for human consumption has been widely prohibited by
regulatory agencies across the globe. This technical guide provides an in-depth overview of the
banned status of furaltadone, detailing the regulatory landscape, the scientific rationale for its
prohibition based on toxicological evidence, its metabolic fate in animals, and the analytical
methodologies employed for residue detection.

Regulatory Prohibitions of Furaltadone

The use of furaltadone in food-producing animals is prohibited in numerous countries and
regions due to the potential risks to human health. Regulatory bodies have concluded that a
safe level of furaltadone residues in food cannot be established.
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Regulatory
Body

Jurisdiction

Regulation/De
cision

Year of
Ban/Restrictio
n

Key
Provisions

European
Medicines
Agency (EMA)

European Union

Council
Regulation
(EEC) No
2377/90;
Commission
Regulation (EU)
No 37/2010

1993

Furaltadone is
listed in Annex IV
of Regulation
(EEC) No
2377/90 (now
Table 2 of
Regulation (EU)
No 37/2010),
which includes
substances for
which no
maximum
residue limit
(MRL) can be
established. This
effectively bans
its use in food-
producing

animals.[1][2]

U.S. Food and
Drug
Administration
(FDA)

United States

Animal Medicinal
Drug Use
Clarification Act
(AMDUCA)

1992 (other

nitrofurans)

While a specific
date for
furaltadone is
less clear, the
FDA withdrew
approval for all
nitrofurans for
use in food-
producing
animals due to
carcinogenicity
concerns. Their
extra-label use is
prohibited.
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Prohibits the use

o of furaltadone
Ministry of
) ] Announcement and other
Agriculture and China 2002 ) )
] No. 193 nitrofurans in all
Rural Affairs ]
food-producing
animals.[3]
) The use of
Australian _
o nitrofurans,
Pesticides and ] ]
) including
Veterinary . .
o Australia 1992 furaltadone, in
Medicines .
) food-producing
Authority . .
animals is not
(APVMA) ,
permitted.[4]
5-nitrofuran
compounds are
Food and Drug banned for use in
Health Canada Canada ) 1997
Regulations any food-
producing
animal.[5]
Brazil has moved
to ban the use of
o antimicrobials as
Ministry of
) growth
Agriculture, .
) ) 2018 (general promoters in
Livestock and Brazil o ) )
antimicrobials) animal feed.
Food Supply -~
Specific
(MAPA) _
regulations target
the prohibition of
nitrofurans.[6]
Ministry of Japan Japan has a
Agriculture, stringent system

Forestry and
Fisheries (MAFF)

for veterinary
drug residues
and does not

permit the use of
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unauthorized
substances like
furaltadone in
food-producing

animals.[7]

Toxicological Profile and Rationale for Prohibition

The primary driver for the global ban on furaltadone is its toxicological profile, particularly its
genotoxic and carcinogenic properties.

Carcinogenicity and Mutagenicity

Studies have demonstrated that furaltadone and its metabolites can cause cancer and
damage DNA.[3] The International Agency for Research on Cancer (IARC) has not specifically
classified furaltadone, but the nitrofuran class of compounds is recognized for its carcinogenic
potential.

The proposed mechanism for its carcinogenicity involves the metabolic activation of the 5-nitro
group.
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4 Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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